Cas no 2228806-46-8 (2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid
• CAS No: 2228806-46-8
• MF: C₁₂H₁₂BrFO₂
• MW: 287.124886512756
• CID: 6533154
• PubChem ID: 165655474
• Update Time: 2025-06-08

2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid
• 2228806-46-8
• 2-[1-(2-bromo-6-fluorophenyl)cyclobutyl]acetic acid
• EN300-1915077

• Inchi： 1S/C12H12BrFO2/c13-8-3-1-4-9(14)11(8)12(5-2-6-12)7-10(15)16/h1,3-4H,2,5-7H2,(H,15,16)
• InChI Key： BSVQYAWUCFDPGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CC(=O)O)CCC1)F

Computed Properties

• Exact Mass: 286.00047g/mol
• Monoisotopic Mass: 286.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid

Introduction to 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid (CAS No. 2228806-46-8)

2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid (CAS No. 2228806-46-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a bromo and fluoro substituent on the phenyl ring, along with the cyclobutylacetic acid moiety, imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The molecular structure of 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid is composed of a cyclobutane ring attached to an acetic acid group, with a 2-bromo-6-fluorophenyl substituent. This arrangement provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties. The bromo and fluoro substituents are known to influence the electronic and steric properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent studies have focused on the synthesis and characterization of 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and multistep synthetic routes, have been employed to efficiently produce this compound. These methods not only improve the yield and purity of the final product but also allow for the exploration of structural analogs with varying substituents, which can be used to fine-tune the compound's biological activity.

In terms of biological activity, 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid has demonstrated significant potential as a modulator of various biological pathways. Preliminary in vitro studies have shown that it can selectively inhibit certain enzymes involved in metabolic processes, making it a potential candidate for treating metabolic disorders. Additionally, its ability to interact with specific receptors and signaling pathways has been explored in the context of neurodegenerative diseases and cancer.

The pharmacological profile of 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has exhibited potent anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. Furthermore, animal studies have revealed that it can effectively reduce inflammation and oxidative stress in various disease models, suggesting its therapeutic potential in inflammatory conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid. Early results from phase I trials have shown that it is well-tolerated by patients with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its therapeutic applications in a broader range of diseases.

The future prospects for 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve its bioavailability and target specificity.

In conclusion, 2-1-(2-bromo-6-fluorophenyl)cyclobutylacetic acid (CAS No. 2228806-46-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Continued research and clinical trials will undoubtedly provide more insights into its full potential as a novel pharmaceutical compound.